Meliasenin B

Specification

• CAS No.: 1221262-77-6
• Molecular Formula: C30H44O4
• Molecular Weight: 0
• IUPAC Name: (2S,4S,7R,8S,9S,12R,13R,16S,18R)-16-hydroxy-2,9,13,17,17-pentamethyl-7-(4-methylpent-3-enyl)-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-1(20)-ene-6,19-dione
• Standard InChI: InChI=1S/C30H44O4/c1-17(2)9-8-10-18-24-22(34-26(18)33)16-30(7)20-15-21(31)25-27(3,4)23(32)12-13-28(25,5)19(20)11-14-29(24,30)6/h9,15,18-19,22-25,32H,8,10-14,16H2,1-7H3/t18-,19+,22+,23+,24-,25+,28-,29+,30-/m1/s1
• SMILES: CC(=CCCC1C2C(CC3(C2(CCC4C3=CC(=O)C5C4(CCC(C5(C)C)O)C)C)C)OC1=O)C
• Appearance: Powder

Introduction

Natural Source and Isolation

Botanical Source

Meliasenin B is naturally found in and isolated from the fruits of Melia azedarach, a deciduous tree belonging to the Meliaceae family. Melia azedarach, commonly known as chinaberry tree, Persian lilac, or pride of India, is widely distributed across various parts of Asia and has been naturalized in many regions worldwide. The plant has a rich ethnopharmacological history, with various parts including leaves, fruits, barks, seeds, and roots being used in traditional medicine for their diverse therapeutic properties. The fruits of Melia azedarach are particularly rich in bioactive compounds, including limonoids, triterpenoids, steroids, alkaloids, and flavonoid glycosides, making them a valuable source for natural product isolation. The presence of Meliasenin B in the fruits of Melia azedarach positions it within a complex mixture of related and unrelated compounds that collectively contribute to the biological activities associated with this plant part. The botanical characteristics of the source plant provide important context for understanding the natural role and potential evolutionary significance of Meliasenin B.

Related Compounds and Context

Relationship to Other Triterpenoids from Melia azedarach

Meliasenin B is one among several triterpenoids isolated from Melia azedarach, which include compounds such as meliasenin S and other structurally related molecules. The fruits of Melia azedarach contain diverse compounds including limonoids, another important class of triterpenoid derivatives that includes compounds like meliatoxin B1 and trichilinin G. Research on the fruits of Melia azedarach has identified at least eleven chemical constituents, including new limonoids that demonstrate various biological activities. Some related compounds, such as trichilinin B and 1-cinnamoyltrichilinin isolated from the same plant source, have been shown to suppress the viability of HL-60 human leukemia cells by activating the p38 pathway and inducing apoptosis. Additionally, compounds like trichilinin M and ohchinin benzoate from Melia azedarach have demonstrated cytotoxic activity against PANC1 cells with IC50 values of 27.06 μM and 21.17 μM, respectively. The structural similarities between Meliasenin B and these related compounds suggest potential for similar biological activities, though specific studies on Meliasenin B would be necessary to confirm this hypothesis.

Bioactivity Context of Related Compounds

Compounds isolated from Melia azedarach, particularly triterpenoids and limonoids, have demonstrated a range of biological activities that provide context for understanding the potential utility of Meliasenin B. The plant has been recognized for its broad spectrum of bioactivities, including antibacterial, antifungal, antiviral, anti-fertility, anti-malarial, hepatoprotective, antioxidant, and anticancer effects. Notably, meliatoxin B1, a trichilin-class limonoid possessing a C-15 keto structure previously isolated from the fruits of Melia azedarach, has shown considerable cytotoxicity against tumor cell lines P388 (IC50 5.4 μg/mL) and KB (IC50 >10 μg/mL). Recent research has also demonstrated antifungal activity of compounds like trichilinin G and meliatoxin B1 against phytopathogenic fungi, suggesting potential applications in agricultural fungicides. The tirucallane-type triterpenoid meliasenin G isolated from Walsura trichostemon roots (related to meliasenin B) inhibited human pathogenic bacteria Pseudomonas aeruginosa and Escherichia coli at MIC values of 64 and 128 μg/mL, respectively. This broader context of bioactivities among related compounds suggests potential research directions for investigating the specific biological properties of Meliasenin B.